Cas no 10477-72-2 (Phenylacetic Mustard)

• Product Name: Phenylacetic Mustard
• CAS No: 10477-72-2
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• CID: 142302
• PubChem ID: 25306
• Update Time: 2025-07-09

Phenylacetic Mustard Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-[bis(2-chloroethyl)amino]-
• 2-[4-[bis(2-chloroethyl)amino]phenyl]acetic acid
• PHENYLACETIC ACID MUSTARD
• Phenylacetic Mustard
• 2-(4-(N,N-bis(2-chloroethyl)amino)phenyl)acetic aci
• 4-[N,N-Bis(2-chloroethyl)amino]phenylacetic acid
• 4-< di(2-chloroethyl)amino> phenylacetic acid
• Chlorphenacil
• Khlorfenatsil
• N,N-bis(2-chloroethyl)-p-aminophenylacetic acid
• N,N-Bis(chloroethyl)-p-aminophenylacetic acid
• p-[N,N-bis(2-chloroethyl)amino]phenylacetic acid
• PAAM
• Phenacid
• p-N,N-(Dichloroethyl)aminophenylacetic acid
• CB-1331
• NSC-71964
• Phenylacetic acid Mustard-d8
• p-[Bis(2-chloroethyl)amino]phenylacetic acid
• 4-[Bis(2-chloroethyl)amino]benzeneacetic acid
• BRN 0960062
• NCIOpen2_003741
• (4-(Bis(2-chloroethyl)amino)phenyl)acetic acid
• 2-(4-(bis(2-chloroethyl)amino)phenyl)acetic acid
• SR-01000313749-1
• Acetic acid, (p-(bis(2-chloroethyl)amino)phenyl)-
• SCHEMBL7468547
• p-(N,N-Di(2-chloroethyl)amino)phenylacetic acid
• DTXSID40146714
• Chlorphenacyl
• BIS(2-CHLOROETHYL)AMINOBENZENEACETIC ACID, 4-
• CHEMBL518
• PHENYLACETIC ACID MUSTARD (0.25%)
• HY-136327
• 10477-72-2
• (p-(Bis(2-chloroethyl)amino)phenyl)acetic acid
• [p-[Bis(2-chloroethyl)amino]phenyl]acetic acid
• p-[di-(2-chloroethyl)amino]phenylacetic acid
• AKOS000588971
• 2-{4-[di(2-chloroethyl)amino]phenyl}acetic acid
• ACETIC ACID, 2-(p-(BIS(2-CHLOROETHYL)AMINO)PHENYL)-
• 32842A3UZP
• SR-01000313749
• 4-BIS(2-CHLOROETHYL)AMINOBENZENEACETIC ACID
• [4-[Bis(2-chloroethyl)amino]phenyl]acetic acid
• CS-0128229
• 4-(Bis(2-chloroethyl)amino)benzeneacetic acid
• p-[N,N-Di(2-chloroethyl)amino]phenylacetic acid
• 2-(p-(Bis(2-chloroethyl)amino)phenyl)acetic acid
• UNII-32842A3UZP
• p-N,N-Di-(2-chloroethyl)aminophenyl acetic acid
• 4-14-00-01313 (Beilstein Handbook Reference)
• Benzeneacetic acid, 4-[bis(2-chloroethyl)amino]-
• Benzeneacetic acid, 4-(bis(2-chloroethyl)amino)-
• 2-[p-[Bis(2-chloroethyl)amino]phenyl]acetic acid
• NSC 71964
• (P-BIS(2-CHLOROETHYL)AMINOPHENYL)ACETIC ACID
• RQAFMLCWWGDNLI-UHFFFAOYSA-N
• NSC71964
• Acetic acid, [p-[bis(2-chloroethyl)amino]phenyl]-
• CB 1331
• Q27256160

• Inchi： 1S/C12H15Cl2NO2/c13-5-7-15(8-6-14)11-3-1-10(2-4-11)9-12(16)17/h1-4H,5-9H2,(H,16,17)
• InChI Key： RQAFMLCWWGDNLI-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C1C=CC(CC(=O)O)=CC=1

Computed Properties

• Exact Mass: 154.01861
• Monoisotopic Mass: 275.047984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.2884 (rough estimate)
• Boiling Point: 125°C (rough estimate)
• Flash Point: 89.6°C
• Refractive Index: 1.6070 (estimate)
• PSA: 17.07
• LogP: 2.59770

Phenylacetic Mustard Security Information

• Safety Term：− and NOx."> Poison by intraperitoneal route. Experimental reproductive effects. Mutation data reported. When heated to decomposition it emits toxic fumes of Cl− and NOx.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Additional information on Phenylacetic Mustard

Comprehensive Overview of Phenylacetic Mustard (CAS No. 10477-72-2): Properties, Applications, and Research Insights

Phenylacetic Mustard, identified by its CAS number 10477-72-2, is a specialized organic compound that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its unique molecular structure combining a phenylacetic acid moiety with a mustard-like functional group, exhibits intriguing properties that make it a subject of interest in various scientific disciplines. Researchers have explored its potential in targeted applications, particularly in the context of molecular modification and bioactive compound synthesis.

The growing interest in Phenylacetic Mustard derivatives aligns with current trends in precision medicine and drug discovery. As the scientific community increasingly focuses on small-molecule therapeutics, compounds like 10477-72-2 are being investigated for their potential as molecular scaffolds or intermediate compounds in pharmaceutical development. Recent studies have examined its structure-activity relationships, particularly how modifications to its core structure might influence biological interactions.

From a chemical perspective, Phenylacetic Mustard demonstrates notable reactivity patterns that make it valuable for organic synthesis. Its dual functionality allows for selective reactions at different molecular sites, enabling chemists to create diverse derivatives. This characteristic has led to its use in developing novel chemical entities for research purposes. The compound's physicochemical properties, including its solubility profile and stability under various conditions, have been thoroughly documented in scientific literature.

In the context of current research trends, CAS 10477-72-2 has been mentioned in studies exploring targeted molecular modifications. Its structural features make it a candidate for investigating molecular recognition processes and structure-based design principles. These applications are particularly relevant given the pharmaceutical industry's growing emphasis on rational drug design and computational chemistry approaches to compound development.

The analytical characterization of Phenylacetic Mustard has been facilitated by advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into its molecular conformation and electronic properties, information that is crucial for understanding its behavior in various chemical environments. Researchers have particularly noted the compound's stereochemical features and their potential implications for biological activity.

Recent scientific discussions have highlighted the importance of compounds like 10477-72-2 in medicinal chemistry research. While not a therapeutic agent itself, its structural characteristics make it a valuable tool for investigating molecular interactions and developing structure-activity relationship models. These applications are especially pertinent in the current research landscape that emphasizes mechanism-based drug discovery and target identification strategies.

From a safety and handling perspective, standard laboratory precautions apply when working with Phenylacetic Mustard. Researchers emphasize the importance of proper chemical management practices, including appropriate personal protective equipment and ventilation systems, when handling this compound in laboratory settings. These precautions align with broader laboratory safety standards and chemical hygiene practices that are fundamental to modern research environments.

The commercial availability of CAS 10477-72-2 through specialty chemical suppliers has facilitated its use in research settings. Suppliers typically provide detailed technical specifications and analytical data to support research applications. The compound's purity grade and storage requirements are important considerations for researchers incorporating it into their experimental workflows.

Looking forward, the scientific community continues to explore novel applications for Phenylacetic Mustard and related compounds. Emerging areas of interest include its potential role in chemical biology studies and as a building block for molecular probes. These applications leverage the compound's unique structural features while contributing to broader scientific understanding of molecular recognition and chemical signaling processes.

In summary, Phenylacetic Mustard (10477-72-2) represents an interesting case study in specialized organic chemistry. Its distinctive molecular architecture and reactivity profile continue to make it a subject of scientific investigation, particularly in contexts requiring precise molecular modifications or structure-activity studies. As research methodologies advance, this compound may find new applications in cutting-edge scientific explorations at the intersection of chemistry and biology.